Recommended suppliers

Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.

Brominated dibenzofurans

Brominated dibenzofurans (BDFs) are a class of organic compounds characterized by the presence of bromine atoms in their molecular structure. These compounds belong to the family of polychlorinated dibenzo-p-dioxins and dibenzofurans, which includes both chlorinated and brominated variants. BDFs have been identified as persistent environmental pollutants due to their stability and resistance to degradation. These compounds can be formed through various industrial processes such as incineration of waste containing halogens or the combustion of fossil fuels. They are also used in flame retardants, pesticides, and pharmaceuticals, though their use has been increasingly restricted due to concerns over their toxicity. BDFs have been classified as persistent organic pollutants (POPs) by international agreements like the Stockholm Convention. Exposure to BDFs can occur through contaminated air, soil, and water, leading to potential health risks including immune system suppression, reproductive issues, and developmental disorders. Due to their persistence in the environment and bioaccumulative properties, stringent regulations have been implemented worldwide to control their production, release, and disposal.
Brominated dibenzofurans
  • Exploring the Potential of 2-Methyl-1H-imidazole in Biopharmaceuticals
    Exploring the Potential of 2-Methyl-1H-imidazole in Biopharmaceuticals Introduction 2-Methyl-1H-imidazole is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and biopharmaceuticals. This molecule, characterized by its five-membered ring containing two nitrogen atoms and a methyl group at position 2, serves as a versatile scaffold for drug...
    2025-05-06
    Author： Li He
    Page View：231
  • L-Phenylalanine: A Key Intermediate in Chemical Biopharmaceutical Synthesis
    L-Phenylalanine: A Key Intermediate in Chemical Biopharmaceutical Synthesis L-Phenylalanine is an essential amino acid that plays a pivotal role in chemical and biopharmaceutical synthesis. It serves as a critical intermediate in the production of various bioactive compounds, including peptide analogs, pharmaceutical agents, and other biomolecules. Its unique structure and reactivity make it indi...
    2025-05-06
    Author： Li He
    Page View：328
  • The Therapeutic Potential of Stevioside in Biopharmaceutical Applications: A Review
    The Therapeutic Potential of Stevioside in Biopharmaceutical Applications: A Review Introduction to Stevioside Stevioside, a natural sweetener extracted from the leaves of the Stevia rebaudiana plant, has garnered significant attention in recent years due to its potential therapeutic applications in biopharmaceuticals. Beyond its role as a non-caloric sweetener, stevioside exhibits diverse pharma...
    2025-05-06
    Author： Le Tang
    Page View：157
  • Comparative Analysis of Clarithromycin Pharmacokinetics and Pharmacodynamics in Various Patient Populations
    Comparative Analysis of Clarithromycin Pharmacokinetics and Pharmacodynamics in Various Patient Populations Introduction to Clarithromycin: A Key Antibiotic in Modern Medicine Clarithromycin, a macrolide antibiotic, has become an essential component of modern medicine due to its potent activity against a wide range of bacterial pathogens. Its unique pharmacokinetic and pharmacodynamic properties ...
    2025-05-06
    Author： Edward Green
    Page View：339
  • Urea's Role in Biopharmaceuticals: A Crucial Catalyst for Medicinal Chemistry
    Urea's Role in Biopharmaceuticals: A Crucial Catalyst for Medicinal Chemistry Urea, a simple yet versatile molecule with the chemical formula CH₄N₂O, has long been recognized for its significant contributions to various fields of science and industry. In the realm of biopharmaceuticals and medicinal chemistry, urea plays an indispensable role as both a reagent and a building block for numerous th...
    2025-05-06
    Author： Jian Xu
    Page View：387

Recommended articles

  • The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals
    The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals Introduction: Inulin-sucrase, an enzyme derived from certain microorganisms, plays a pivotal role in the degradation of starch. This article explores its mechanism, applications in biopharmaceuticals, and significance in modern chemical biology. What is Inulin-Sucrase? Inulin-sucrase is a unique...
    2025-05-19
    Author： Jonathan Sanchez
    Page View： 502
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 500
  • Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals
    Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals What is Copper(II) Acetate Monohydrate? Copper(II) acetate monohydrate is a chemical compound with the formula Cu(OAc) 2 ·H 2 O. It is a coordination complex of copper in the +2 oxidation state, where two acetate ligands and one water molecule are coordinated to the central copper ion. This compound has been...
    2025-05-16
    Author： Elizabeth Thomas
    Page View： 498
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 495
  • Unlocking the Therapeutic Potential of Alanine in Chemical Biopharmaceuticals
    Unlocking the Therapeutic Potential of Alanine in Chemical Biopharmaceuticals Introduction: Alanine, a fundamental amino acid, has garnered significant attention in the realms of chemistry and biomedicine for its versatile therapeutic applications. This article delves into the multifaceted roles of alanine in chemical biopharmaceuticals, exploring its structural properties, biological functions,...
    2025-05-22
    Author： John Smith
    Page View： 494
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 488
    Score： 3.5

Recommended products